N-t-Boc-mdma
N-t-Boc-mdma
3,4-MDMA tert-butyl Carbamate is an analytical reference standard categorized as an amphetamine. 3,4-MDMA tert-butyl Carbamate is a precursor in the synthesis of 3,4-MDMA. This product is intended for research and forensic applications.
3,4-MDMA t-butyl Carbamate is a certified reference material that is structurally characterized as an amphetamine and is a precursor in the synthesis of 3,4-MDMA. This product is intended for research and forensic applications.
3,4-MDMA t-butyl Carbamate is a certified reference material that is structurally characterized as an amphetamine and is a precursor in the synthesis of 3,4-MDMA. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1228259-70-8
VCID:
VC0163458
InChI:
InChI=1S/C16H23NO4/c1-11(17(5)15(18)21-16(2,3)4)8-12-6-7-13-14(9-12)20-10-19-13/h6-7,9,11H,8,10H2,1-5H3
SMILES:
CC(CC1=CC2=C(C=C1)OCO2)N(C)C(=O)OC(C)(C)C
Molecular Formula:
C16H23NO4
Molecular Weight:
293.4
N-t-Boc-mdma
CAS No.: 1228259-70-8
Reference Standards
Cat. No.: VC0163458
Molecular Formula: C16H23NO4
Molecular Weight: 293.4
* For research use only. Not for human or veterinary use.
| Description | 3,4-MDMA tert-butyl Carbamate is an analytical reference standard categorized as an amphetamine. 3,4-MDMA tert-butyl Carbamate is a precursor in the synthesis of 3,4-MDMA. This product is intended for research and forensic applications. 3,4-MDMA t-butyl Carbamate is a certified reference material that is structurally characterized as an amphetamine and is a precursor in the synthesis of 3,4-MDMA. This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 1228259-70-8 |
| Molecular Formula | C16H23NO4 |
| Molecular Weight | 293.4 |
| IUPAC Name | tert-butyl N-[1-(1,3-benzodioxol-5-yl)propan-2-yl]-N-methylcarbamate |
| Standard InChI | InChI=1S/C16H23NO4/c1-11(17(5)15(18)21-16(2,3)4)8-12-6-7-13-14(9-12)20-10-19-13/h6-7,9,11H,8,10H2,1-5H3 |
| Standard InChI Key | AXMVJRRNQRXHMX-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC2=C(C=C1)OCO2)N(C)C(=O)OC(C)(C)C |
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